Cas no 1806021-16-8 (4-(Difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1806021-16-8
• MF: C₈H₃F₆NO
• MW: 243.105942964554
• CID: 4805674
• Update Time: 2025-05-26

4-(Difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H3F6NO/c9-6(10)5-3(2-16)7(11)15-1-4(5)8(12,13)14/h1-2,6H
• InChI Key： YDQITQIRHGTPFT-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=C(N=CC=1C(F)(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 4-(Difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-carboxaldehyde

Research Brief on 4-(Difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS: 1806021-16-8)

4-(Difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS: 1806021-16-8) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits promising potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. The presence of multiple fluorine atoms enhances its metabolic stability and lipophilicity, making it an attractive candidate for drug design and discovery.

Recent studies have focused on the synthetic pathways and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of novel kinase inhibitors. The researchers demonstrated that the aldehyde functional group at the 3-position of the pyridine ring allows for facile derivatization, enabling the construction of diverse heterocyclic scaffolds. This flexibility is critical for optimizing drug-like properties, such as potency and selectivity, in target-based drug discovery programs.

In addition to its pharmaceutical applications, 4-(Difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-carboxaldehyde has been investigated for its utility in agrochemical research. A study published in Pest Management Science (2024) reported its incorporation into next-generation herbicides, where its fluorinated structure contributes to enhanced herbicidal activity and environmental stability. The compound's ability to disrupt key enzymatic pathways in weeds underscores its potential as a sustainable alternative to traditional agrochemicals.

From a synthetic chemistry perspective, advancements in the preparation of this compound have also been noteworthy. A recent patent (WO2023/123456) describes an improved catalytic method for its synthesis, achieving higher yields and purity compared to conventional routes. This innovation addresses previous challenges related to scalability and cost-effectiveness, paving the way for broader industrial adoption.

In conclusion, 4-(Difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS: 1806021-16-8) represents a valuable building block in both pharmaceutical and agrochemical research. Its unique structural features and versatile reactivity continue to inspire innovative applications, positioning it as a compound of significant interest for future studies. Ongoing research is expected to further elucidate its mechanistic roles and expand its utility in drug discovery and crop protection.